Lipophilicity Divergence Among Positional Isomers: XLogP3 1.3 (2,5‑Isomer) vs. 1.9 (2,6‑Isomer)
The 2,5‑substitution pattern produces a computed XLogP3 of 1.3, which is 0.6 log units lower than that of the 2,6‑positional isomer (XLogP3 = 1.9) [1][2]. The N‑methyl amide congener (2‑cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide) exhibits an intermediate value of 1.7 [3]. All three isomers share identical molecular weight (206.24 g/mol for non‑N‑methyl), TPSA (64.4 Ų), and hydrogen‑bond counts, isolating the substitution position as the sole driver of the lipophilicity difference.
| Evidence Dimension | Computed lipophilicity (XLogP3, dimensionless) |
|---|---|
| Target Compound Data | XLogP3 = 1.3 |
| Comparator Or Baseline | 2‑Cyclopropoxy‑6‑(methylamino)benzamide: XLogP3 = 1.9; 2‑Cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide: XLogP3 = 1.7 |
| Quantified Difference | ΔXLogP3 = –0.6 vs. 2,6‑isomer; ΔXLogP3 = –0.4 vs. N‑methyl analog |
| Conditions | Computed property (XLogP3 3.0 algorithm, PubChem). Not experimentally measured log P. |
Why This Matters
A 0.6 log unit decrease in predicted log P implies roughly 4‑fold higher aqueous solubility, which can directly impact stock solution preparation, assay compatibility, and early ADME profiling during fragment‑based drug discovery.
- [1] PubChem. 2-Cyclopropoxy-5-(methylamino)benzamide (CID 72229246). XLogP3 = 1.3. NCBI. View Source
- [2] PubChem. 2-Cyclopropoxy-6-(methylamino)benzamide (CID 72229330). XLogP3 = 1.9. NCBI. View Source
- [3] PubChem. 2-Cyclopropoxy-N-methyl-5-(methylamino)benzamide (CID 72228755). XLogP3 = 1.7. NCBI. View Source
